Cas no 1780187-45-2 (4-Bromo-5-fluoro-2-methoxybenzoic acid)

• Product Name: 4-Bromo-5-fluoro-2-methoxybenzoic acid
• CAS No: 1780187-45-2
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD25459672
• CID: 4613426
• PubChem ID: 83900316
• Update Time: 2025-10-29

4-Bromo-5-fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-methoxybenzoic acid
• 4-Bromo-5-fluoro-2-methoxybenzoic acid (ACI)

• MDL： MFCD25459672
• Inchi： 1S/C8H6BrFO3/c1-13-7-3-5(9)6(10)2-4(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： BCNABXVPXFZMFO-UHFFFAOYSA-N
• SMILES： O=C(C1C(OC)=CC(Br)=C(F)C=1)O

Additional information on 4-Bromo-5-fluoro-2-methoxybenzoic acid

4-Bromo-5-fluoro-2-methoxybenzoic Acid: A Comprehensive Overview

The compound 4-Bromo-5-fluoro-2-methoxybenzoic acid, with the CAS number 1780187-45-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and material science. In this article, we will delve into its properties, synthesis, and recent advancements in research.

4-Bromo-5-fluoro-2-methoxybenzoic acid is an aromatic compound characterized by a benzoic acid backbone with substituents at positions 2, 4, and 5. The presence of bromine, fluorine, and methoxy groups introduces diverse electronic effects, making it a versatile molecule for various chemical reactions. The bromine atom at position 4 imparts electron-withdrawing properties, while the fluorine at position 5 adds further electron deficiency to the ring. The methoxy group at position 2 contributes an electron-donating effect through resonance, creating a balance of electronic interactions that influence the compound's reactivity and stability.

Recent studies have highlighted the importance of 4-Bromo-5-fluoro-2-methoxybenzoic acid in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-proliferative activity against several cancer cell lines. The bromine and fluorine substituents play a crucial role in enhancing the molecule's bioavailability and selectivity.

In addition to its pharmacological applications, 4-Bromo-5-fluoro-2-methoxybenzoic acid has been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials. A research team from the University of California reported that this compound can be incorporated into organic field-effect transistors (OFETs), demonstrating excellent charge transport properties.

The synthesis of 4-Bromo-5-fluoro-2-methoxybenzoic acid involves multi-step organic reactions, often starting from readily available aromatic precursors. One common approach involves the Friedel-Crafts acylation followed by bromination and fluorination steps. The precise control of reaction conditions is critical to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further optimized these synthesis pathways, reducing production costs and improving scalability.

The physical properties of 4-Bromo-5-fluoro-2-methoxybenzoic acid are also worth noting. It exists as a crystalline solid with a melting point around 180°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 4-Bromo-5-fluoro-2-methoxybenzoic acid, with CAS number 1780187-45-2, is a multifaceted compound with applications spanning medicinal chemistry and materials science. Its unique structure and reactivity continue to inspire researchers to explore new avenues for its utilization. As ongoing studies uncover more about its potential, this compound is poised to play an increasingly important role in both academic research and industrial applications.